Reliability Assessment & Statistical Comparison
Specifications & Pricing

Smolecule

Summary of Experimental Data on ARP-100

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Arp-100

CAS No.: 704888-90-4
Cat. No.: S519372

Get Quote

Study 2: Alzheimer's Research

Aspect Study 1: Myopia Research (2025) [1
p y 1: Myop (2025) [1] (2016) [2]
Research Form-deprivation myopia (FDM) in guinea  Af3;_4o-induced toxicity in pure
Context pigs; Human Fetal Scleral Fibroblasts cortical neuronal cultures from rats
(HFSFs)
Primary MMP-2 in the Wnt7b/B-catenin signaling MMP-2
Target/Pathway pathway

Concentration
Used

Key
Experimental
Findings

Inferred
Specificity

13.86 nM

Inhibited MMP-2; Increased collagen |
levels; Increased elastic modulus
(stiffness) of sclera and HFSFs; Inhibited
axial elongation and myopic shift in
refraction.

Specific action within the Wnt/3-
catenin/MMP-2 pathway demonstrated.

Detailed Experimental Protocols

Information not available in abstract

Effectively protected pure cortical
neurons against Af;_4»-induced
toxicity when applied to astrocyte
cultures (paracrine signaling).

Showed specificity for MMP-2 over
other pathways; neuroprotection was
not mimicked by serotonin.
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Here are the methodologies employed in the studies from which the data was extracted.

Protocol from Myopia Research (2025) [1]

e Cell Culture: Human Fetal Scleral Fibroblasts (HFSFs) were cultured in high-glucose DMEM
supplemented with 10% FBS and 1% penicillin-streptomycin.

e Treatment: When cells reached 70% confluence, they were treated for 24 hours with specific
agonists or inhibitors. ARP-100 was used at a concentration of 13.86 nM as an MMP-2 inhibitor.

¢ Analysis: Post-treatment, the effects on Wnt7b, MMP-2, and collagen | were analyzed using Western
blot (WB), immunofluorescence (IF) staining, and quantitative real-time PCR (qRT-PCR). The elastic

modulus of the cells was measured using Atomic Force Microscopy (AFM).

¢ In Vivo Model: Monocular form-deprivation myopia was induced in 3-week-old Dunkin-Hartley guinea

pigs. The specific method of ARP-100 administration in vivo was not detailed in the abstract.

Protocol from Alzheimer's Research (2016) [2]

e Cell Cultures: The study used both pure cortical neuronal cultures and mixed glia-neuronal cultures

from rat embryos.
e Toxin Handling: Synthetic human AB;_4» oligomers were prepared in hexafluoro-2-propanol (HFIP)

and dimethyl sulfoxide (DMSO), then diluted in culture medium to a working concentration of 1uM.
e Neuroprotection Assay: Neuronal injury was assessed 48 hours after Af3;_4, treatment using the

MTT assay in pure neuronal cultures and Trypan Blue staining in mixed cultures.

¢ Role of ARP-100: ARP-100 was used as a selective inhibitor of MMP-2 to investigate its role in a

paracrine signaling mechanism mediated by TGF-f31 that protects neurons from A toxicity.

ARP-100 in the Wnt/B-Catenin/MMP-2 Pathway

The 2025 myopia study elucidates a specific signaling pathway where ARP-100 acts as an inhibitor. The

diagram below visualizes this pathway and the site of ARP-100's action.
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ARP-100 Inhibits MMP-2 in Myopia Pathway
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Interpretation and Research Considerations

The data, while not comparative, highlights key characteristics of ARP-100:

¢ High Potency: It is effective at low nanomolar concentrations (e.g., 13.86 nM) [1].
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¢ Mechanistic Specificity: Evidence supports its role as a specific MMP-2 inhibitor in distinct
biological contexts, from scleral remodeling to neuroprotection [1] [2].

For a comprehensive comparison, you would need to consult specialized scientific databases to find studies

that directly profile multiple MMP inhibitors against a standard panel of proteases or disease models.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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